2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C15H18N2OS/c1-10-4-6-13(7-5-10)9-16-15(18)8-14-11(2)17-12(3)19-14/h4-7H,8-9H2,1-3H3,(H,16,18)
• InChI Key: BPCWMFONXLNJGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2=C(N=C(S2)C)C
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(4-methylphenyl)methyl]acetamide (also referred to as DMTA) is a synthetic compound that has been used for various scientific research applications. DMTA is a thiazole derivative with a methylphenylmethylacetamide moiety, making it a unique and versatile compound. It has a variety of biochemical and physiological effects and is used in a wide range of laboratory experiments.

Scientific Research Applications

DMTA has been used in a variety of scientific research applications. It has been used to study the effects of ultraviolet radiation on cells and tissues, as well as to study the effects of various drugs on the body. DMTA has also been used to study the effects of different types of stress on the body, such as heat stress, cold stress, and oxidative stress. Additionally, DMTA has been used to study the effects of various hormones on the body, such as testosterone and progesterone.

Mechanism of Action

Target of Action

Similar compounds like mtt are known to interact with mitochondrial reductases in living cells .

Mode of Action

The compound F5860-1517 likely interacts with its targets in a similar manner to MTT. MTT is a yellow dye that is reduced by mitochondrial reductases in living cells to form a dark blue product, MTT-formazan

Pharmacokinetics

Similar compounds like mtt are known to be soluble in dmso and are often prepared as a 5mg/ml stock solution .

Result of Action

The formazan is then solubilized, and its concentration is determined by optical density .

Action Environment

Similar compounds like mtt are known to be stored at 4°c in the dark . This suggests that light and temperature may influence the stability and efficacy of F5860-1517.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMTA for laboratory experiments is its ability to bind to various receptors and enzymes in the body. This allows for a greater understanding of the effects of different hormones and drugs on the body. Additionally, DMTA is relatively inexpensive and easy to synthesize.
However, there are also some limitations to using DMTA for laboratory experiments. One of the main limitations is that the exact mechanism of action of DMTA is not yet fully understood. Additionally, the effects of DMTA on the body can vary depending on the dosage, which can make it difficult to accurately predict the results of an experiment.

Future Directions

The potential future directions for DMTA research include further study of its mechanism of action, as well as its effects on various hormones and drugs. Additionally, further studies could be conducted to explore the effects of DMTA on various types of stress, such as heat stress and cold stress. Additionally, further studies could be conducted to explore the effects of DMTA on various metabolic pathways. Finally, further studies could be conducted to explore the potential therapeutic applications of DMTA.

Synthesis Methods

DMTA can be synthesized through a reaction of 2,4-dimethylthiazole and 4-methylphenylmethylacetamide. This reaction is typically carried out in a two-step process. In the first step, the thiazole is reacted with the acetamide group in the presence of a base, such as sodium hydroxide, to form the thiazolium salt. In the second step, the thiazolium salt is reacted with the methylphenylmethylacetamide in the presence of a base, such as potassium carbonate, to form the desired product.